N-(4-butylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(4-butylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C26H24FN3O2/c1-2-3-7-18-11-13-21(14-12-18)29-25(31)22-16-19-9-6-15-28-24(19)30(26(22)32)17-20-8-4-5-10-23(20)27/h4-6,8-16H,2-3,7,17H2,1H3,(H,29,31)
• InChI Key: RLUKGVUBWLUUTJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4F
• Molecular Formula: C26H24FN3O2
• Molecular Weight: 429.5 g/mol

Description

N-(4-butylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C26H24FN3O2 and its molecular weight is 429.495. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have shown potent cytotoxicity against murine leukemia and lung carcinoma, with certain derivatives demonstrating significant efficacy in vivo against colon tumors in mice. This suggests potential therapeutic applications in cancer treatment (Deady et al., 2005).

Novel Heterocyclic Systems

The synthesis of novel annulated products from aminonaphthyridinones has led to the discovery of new heterocyclic systems, which could have implications for the development of new pharmaceuticals or materials (Deady & Devine, 2006).

Material Science Applications

Polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol have been synthesized, showing useful levels of thermal stability and solubility in polar solvents. These materials could find applications in the production of high-performance polymers (Hsiao et al., 2000).

Selective Kinase Inhibitors

Substituted carboxamides have been identified as potent and selective inhibitors of the Met kinase superfamily, with one compound demonstrating complete tumor stasis in a human gastric carcinoma model. This highlights the potential for these compounds in targeted cancer therapy (Schroeder et al., 2009).

Antibacterial Agents

Pyridonecarboxylic acids, as derivatives of the naphthyridine carboxamide structure, have exhibited significant antibacterial activity, demonstrating the potential for the development of new antibacterial drugs (Egawa et al., 1984).